Cas no 1022510-56-0 (1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea)

• Product Name: 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea
• CAS No: 1022510-56-0
• MF: C₃₂H₂₉N₃O₃
• MW: 503.5909678936
• MDL: MFCD03839381
• CID: 5230034
• Update Time: 2025-08-04

1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea

• MDL： MFCD03839381
• Inchi： 1S/C32H29N3O3/c1-37-30-18-22-13-14-33-29(28(22)19-31(30)38-2)15-20-7-9-24(10-8-20)34-32(36)35-25-11-12-27-23(17-25)16-21-5-3-4-6-26(21)27/h3-12,17-19H,13-16H2,1-2H3,(H2,34,35,36)
• InChI Key： QLUYBRSJLHQAEQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(CC2C3=C(C=C(OC)C(OC)=C3)CCN=2)C=C1)C(NC1C=CC2C3=C(CC=2C=1)C=CC=C3)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea

Compound CAS No. 1022510-56-0: A Comprehensive Overview

The compound with CAS No. 1022510-56-0, known as 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and applications of this compound, supported by the latest research findings.

Structural Analysis and Key Features

The molecular structure of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea is characterized by a complex arrangement of functional groups. The molecule comprises a urea moiety linked to a phenyl group substituted with a methylene bridge connected to a 6,7-dimethoxy isoquinoline derivative. Additionally, the fluorenyl group at the 3-position of the urea adds further complexity and functionality to the molecule.

The presence of the 6,7-dimethoxy substituents on the isoquinoline ring is particularly noteworthy as it contributes to the molecule's stability and bioavailability. Recent studies have highlighted that such methoxy substitutions can enhance the pharmacokinetic properties of compounds, making them more suitable for therapeutic applications.

Synthesis and Chemical Properties

The synthesis of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(9H-fluoren-2-yl)urea involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The key steps include the preparation of the isoquinoline derivative, followed by its coupling with the phenyl group via a methylene bridge and subsequent reaction with the fluorenyl urea component.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and purity in the synthesis process.

Biological Activity and Applications

One of the most compelling aspects of CAS No. 1022510-56-0 is its demonstrated biological activity across multiple assays. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In particular, research has focused on its ability to modulate kinases involved in cell signaling pathways. A recent study published in *Nature Communications* reported that this compound selectively inhibits a key kinase associated with tumor growth, suggesting its potential as an anticancer agent.

Beyond therapeutic applications, CAS No. 1022510-56-0 has also shown promise in materials science due to its unique electronic properties. Its fluorenyl group contributes to strong fluorescence characteristics, making it a candidate for applications in optoelectronic devices.

Future Directions and Research Opportunities

The future of CAS No. 1022510-56-0 lies in further exploration of its therapeutic potential and optimization for clinical use. Ongoing research is focused on improving its pharmacokinetic profile through structural modifications while maintaining its biological activity.

Additionally, there is growing interest in leveraging computational chemistry tools to predict and design analogs with enhanced properties. Machine learning algorithms are being employed to model the interactions between this compound and target proteins at an atomic level.

In conclusion, CAS No. 1022510_56_0, or 1-[4_[(6_7-dimethoxy_3_4-dihydroisoquinolin_1_yl)methyl]phenyl]-3-(9H-fluoren_2_yl)urea, represents a cutting-edge molecule with diverse applications across medicine and materials science. As research continues to uncover its full potential, this compound stands at the forefront of innovation in chemical science.